Cromolyn sulfate

Specification

• CAS No.: 107032-81-5
• Molecular Formula: C23H16O14S
• Molecular Weight: 548.4 g/mol
• IUPAC Name: 5-[3-(2-carboxy-4-oxochromen-5-yl)oxy-2-sulfooxypropoxy]-4-oxochromene-2-carboxylic acid
• Standard InChI: InChI=1S/C23H16O14S/c24-12-7-18(22(26)27)35-16-5-1-3-14(20(12)16)33-9-11(37-38(30,31)32)10-34-15-4-2-6-17-21(15)13(25)8-19(36-17)23(28)29/h1-8,11H,9-10H2,(H,26,27)(H,28,29)(H,30,31,32)
• Standard InChI Key: KOMKRTNQZYEQST-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C(=C1)OCC(COC3=CC=CC4=C3C(=O)C=C(O4)C(=O)O)OS(=O)(=O)O)C(=O)C=C(O2)C(=O)O
• Canonical SMILES: C1=CC2=C(C(=C1)OCC(COC3=CC=CC4=C3C(=O)C=C(O4)C(=O)O)OS(=O)(=O)O)C(=O)C=C(O2)C(=O)O

Introduction

Chemical Properties and Structure

Molecular Structure and Identification

Cromolyn sulfate has a distinctive chemical structure characterized by a bis-chromone system linked by a central propyl chain with a sulfate group. The compound is formally known as 4H-1-Benzopyran-2-carboxylic acid, 5,5'-((2-(sulfooxy)-1,3-propanediyl)bis(oxy))bis(4-oxo-). Other synonyms include the CAS number 107032-81-5 and DTXSID80147881.

Physical Properties

The compound exists as a solid at room temperature. Its molecular formula is C23H16O14S with a calculated molecular weight of 548.4 g/mol. Like its sodium salt counterpart, cromolyn sulfate is characterized by its lipid insolubility, which significantly affects its pharmacokinetic profile and clinical applications.

Property	Value
Molecular Formula	C23H16O14S
Molecular Weight	548.4 g/mol
Physical State	Solid
Solubility	Poorly soluble in lipids
Chemical Classification	Bis-chromone derivative

Mechanism of Action

Mast Cell Stabilization

The primary mechanism of action of cromolyn sulfate involves stabilizing mast cells, thereby preventing their degranulation in response to immunological and non-immunological stimuli. While the exact molecular mechanism remains incompletely understood, it is believed to involve binding to specific receptors on mast cells and potentially neutrophils.

Inhibition of Inflammatory Mediator Release

Cromolyn sulfate effectively inhibits the release of inflammatory mediators from sensitized mast cells. This action prevents the cascade of inflammatory events that lead to symptoms in allergic and inflammatory conditions. Importantly, unlike many other anti-allergic medications that target specific mediators after their release (such as antihistamines), cromolyn acts upstream by preventing the release of more than 200 different chemical mediators from mast cells.

Dual Inhibition of Allergic Responses

A particularly valuable aspect of cromolyn's mechanism is its ability to block both the early and late phases of allergic responses. This dual action distinguishes it from bronchodilators and corticosteroids, which typically affect only one phase of the response. This property makes it especially useful in conditions like bronchial asthma and exercise-induced asthma.

Pharmacokinetics

Absorption and Distribution

Cromolyn sulfate, like cromolyn sodium, is poorly absorbed from the gastrointestinal tract after oral administration due to its lipid insolubility. This characteristic means that its effects are primarily topical at the site of administration, which must be considered when determining the appropriate delivery method to target specific organs or systems.

Metabolism and Elimination

Given its poor systemic absorption, very little of orally administered cromolyn enters systemic circulation. What little is absorbed is primarily eliminated unchanged. The compound's limited bioavailability necessitates direct application to affected areas, explaining the various formulations developed for different clinical applications.

Clinical Applications

Respiratory Conditions

While most clinical evidence relates to cromolyn sodium rather than specifically cromolyn sulfate, the compounds share similar therapeutic applications. In respiratory medicine, cromolyn has been extensively used for asthma prophylaxis, particularly for mild to moderate chronic asthma where it shows effectiveness in 60-70% of patients. It has demonstrated comparable efficacy to theophylline but with fewer side effects.

Allergic Conditions

Cromolyn preparations are valuable in treating allergic rhinitis and allergic ocular disorders. For allergic rhinoconjunctivitis, nasal cromolyn sodium has shown favorable results, particularly for nasal symptoms. The drug is commercially available as a 4% ophthalmic solution for treating vernal keratoconjunctivitis, vernal conjunctivitis, and vernal keratitis.

Mast Cell-Related Disorders

For systemic mastocytosis and mast cell activation syndrome, cromolyn is considered a "main stage drug" and "first-line therapy." These conditions involve inappropriate activation of mast cells throughout the body, leading to a wide range of symptoms affecting multiple organ systems, including gastrointestinal symptoms, cognitive issues, and inflammatory responses.

Gastrointestinal Applications

Clinical studies have investigated cromolyn for various gastrointestinal conditions, including:

• Crohn's disease and ulcerative colitis

• Irritable bowel syndrome (IBS)

• Varioliform gastritis

• Food allergies (though results have been mixed)

Dermatological Uses

Topical cromolyn formulations have been studied for several dermatological conditions:

• Pyoderma gangrenosum

• Urticaria pigmentosa

• Recombinant human insulin-induced lipoatrophy

Indication	Administration Route	Typical Dosage Range	Duration of Treatment
Asthma	Inhalation	10 mg/mL solution	Chronic prophylaxis
Allergic Rhinitis	Nasal	5.2 mg/spray	As needed for symptoms
Mastocytosis	Oral	100 mg/5mL concentrate	Chronic treatment
Crohn's Disease	Oral	800-2000 mg/day	4 weeks to 6 months
Irritable Bowel Syndrome	Oral	450-2000 mg/day	4 to 52 weeks
Pyoderma Gangrenosum	Topical	1-4% solution	2 to 52 weeks

Research Findings

Comparative Efficacy Studies

Research has shown that cromolyn can be as effective as theophylline for controlling symptoms of chronic asthma but with fewer side effects. This makes it particularly suitable for asthmatic patients with learning or behavioral problems. Additionally, studies have found that the combination of theophylline and cromolyn is often more effective than either agent alone.

Novel Applications

Research has expanded beyond traditional applications to explore cromolyn's potential in treating:

• Interstitial cystitis: A study using bladder instillations of cromolyn sodium solution showed significant improvement in symptoms after 4 weekly treatments.

• IgA nephropathy: A randomized study found that oral cromolyn sodium significantly reduced proteinuria compared to controls after 16 weeks of treatment.

• Sickle-cell disease: Administration of cromolyn sodium by inhalation or nasal route in children with severe sickle-cell disease significantly decreased the percentage of sickle cells, suggesting potential as an "antisickling treatment".

• Recurrent aphthous ulcers: Administration as mucosal or oral tablets has shown promise in treating this condition.

Limitations in Food Allergy Management

Despite initial hopes for its use in food allergies, research findings have been mixed. Literature reviews suggest that avoidance of offending foods remains the treatment of choice, with cromolyn considered only in specific circumstances, such as when avoidance is difficult, the offending food is contained in many foods, there is hypersensitivity to multiple foods, or to enhance the efficacy of an elimination diet.

Current Status and Future Directions

Emerging Applications

The demonstrated ability of cromolyn to reduce mast cell activation in various tissues suggests potential applications beyond currently approved indications. Areas of particular interest include neuroinflammatory conditions, where mast cell activity may contribute to pathology, and further exploration of its potential in autoimmune disorders.